Cas no 2757956-16-2 (tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-5-carboxylate)

• Product Name: tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-5-carboxylate
• CAS No: 2757956-16-2
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 6221442
• PubChem ID: 165756416
• Update Time: 2025-10-20

tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-5-carboxylate
• 2757956-16-2
• EN300-31121565

• Inchi： 1S/C9H16N4O2/c1-9(2,3)15-8(14)7-11-6-12-13(7)5-4-10/h6H,4-5,10H2,1-3H3
• InChI Key： LTAFVSAUEITADF-UHFFFAOYSA-N
• SMILES： O(C(C1=NC=NN1CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-5-carboxylate

Comprehensive Overview of tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-5-carboxylate (CAS No. 2757956-16-2)

The compound tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-5-carboxylate (CAS No. 2757956-16-2) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core and a tert-butyl carboxylate group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

In recent years, the 1,2,4-triazole scaffold has become a hotspot in medicinal chemistry due to its broad-spectrum biological activities. The incorporation of an aminoethyl side chain in tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-5-carboxylate enhances its solubility and binding affinity, making it a promising candidate for targeted drug delivery systems. This aligns with the current trend in precision medicine, where researchers focus on small-molecule modulators to address unmet medical needs.

The synthesis of tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-5-carboxylate typically involves multi-step organic reactions, including N-alkylation and esterification. Its CAS No. 2757956-16-2 serves as a critical identifier for regulatory and commercial purposes. Given the rising interest in green chemistry, efforts are underway to optimize its production using catalytic methods and solvent-free conditions, reducing environmental impact while maintaining high yield.

From an industrial perspective, this compound is valued for its role in developing crop protection agents. The 1,2,4-triazole moiety is known to exhibit fungicidal and herbicidal properties, addressing global challenges in sustainable agriculture. As climate change intensifies pest resistance, innovations like tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-5-carboxylate are pivotal in designing next-generation agrochemicals.

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards, a priority for pharmaceutical manufacturers. The compound’s stability under various pH conditions also makes it suitable for formulation studies, a topic frequently searched by professionals in the field.

In summary, tert-butyl 1-(2-aminoethyl)-1H-1,2,4-triazole-5-carboxylate (CAS No. 2757956-16-2) represents a convergence of cutting-edge chemistry and practical applications. Its relevance to drug discovery, agricultural science, and material innovation underscores its importance in contemporary research. As scientific inquiries into heterocyclic compounds expand, this molecule is poised to play a central role in future breakthroughs.